Cas no 2228853-88-9 (1-(2,6-dimethoxy-4-methylphenyl)cyclopropylmethanol)
1-(2,6-dimethoxy-4-methylphenyl)cyclopropylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,6-dimethoxy-4-methylphenyl)cyclopropylmethanol
- 2228853-88-9
- EN300-1734359
- [1-(2,6-dimethoxy-4-methylphenyl)cyclopropyl]methanol
-
- Inchi: 1S/C13H18O3/c1-9-6-10(15-2)12(11(7-9)16-3)13(8-14)4-5-13/h6-7,14H,4-5,8H2,1-3H3
- InChI Key: FIERNXBTZHYVIL-UHFFFAOYSA-N
- SMILES: OCC1(C2C(=CC(C)=CC=2OC)OC)CC1
Computed Properties
- Exact Mass: 222.125594432g/mol
- Monoisotopic Mass: 222.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.7Ų
1-(2,6-dimethoxy-4-methylphenyl)cyclopropylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1734359-0.05g |
[1-(2,6-dimethoxy-4-methylphenyl)cyclopropyl]methanol |
2228853-88-9 | 0.05g |
$1129.0 | 2023-09-20 | ||
| Enamine | EN300-1734359-0.1g |
[1-(2,6-dimethoxy-4-methylphenyl)cyclopropyl]methanol |
2228853-88-9 | 0.1g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1734359-0.25g |
[1-(2,6-dimethoxy-4-methylphenyl)cyclopropyl]methanol |
2228853-88-9 | 0.25g |
$1235.0 | 2023-09-20 | ||
| Enamine | EN300-1734359-0.5g |
[1-(2,6-dimethoxy-4-methylphenyl)cyclopropyl]methanol |
2228853-88-9 | 0.5g |
$1289.0 | 2023-09-20 | ||
| Enamine | EN300-1734359-1.0g |
[1-(2,6-dimethoxy-4-methylphenyl)cyclopropyl]methanol |
2228853-88-9 | 1g |
$1343.0 | 2023-06-04 | ||
| Enamine | EN300-1734359-2.5g |
[1-(2,6-dimethoxy-4-methylphenyl)cyclopropyl]methanol |
2228853-88-9 | 2.5g |
$2631.0 | 2023-09-20 | ||
| Enamine | EN300-1734359-5.0g |
[1-(2,6-dimethoxy-4-methylphenyl)cyclopropyl]methanol |
2228853-88-9 | 5g |
$3894.0 | 2023-06-04 | ||
| Enamine | EN300-1734359-10.0g |
[1-(2,6-dimethoxy-4-methylphenyl)cyclopropyl]methanol |
2228853-88-9 | 10g |
$5774.0 | 2023-06-04 | ||
| Enamine | EN300-1734359-1g |
[1-(2,6-dimethoxy-4-methylphenyl)cyclopropyl]methanol |
2228853-88-9 | 1g |
$1343.0 | 2023-09-20 | ||
| Enamine | EN300-1734359-5g |
[1-(2,6-dimethoxy-4-methylphenyl)cyclopropyl]methanol |
2228853-88-9 | 5g |
$3894.0 | 2023-09-20 |
1-(2,6-dimethoxy-4-methylphenyl)cyclopropylmethanol Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 1-(2,6-dimethoxy-4-methylphenyl)cyclopropylmethanol
Introduction to 1-(2,6-dimethoxy-4-methylphenyl)cyclopropylmethanol (CAS No: 2228853-88-9)
1-(2,6-dimethoxy-4-methylphenyl)cyclopropylmethanol, identified by its CAS number 2228853-88-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a unique structural arrangement of a cyclopropyl group attached to a phenolic moiety with methoxy and methyl substituents, has garnered attention due to its potential pharmacological properties. The presence of these specific functional groups not only influences its chemical reactivity but also suggests possible biological activities that make it a valuable candidate for further research and development.
The structural framework of 1-(2,6-dimethoxy-4-methylphenyl)cyclopropylmethanol incorporates elements that are commonly explored in medicinal chemistry for their ability to interact with biological targets. The phenolic ring, flanked by methoxy and methyl groups, is reminiscent of many bioactive molecules that have demonstrated efficacy in various therapeutic areas. The cyclopropyl group, on the other hand, introduces a rigid three-membered ring that can potentially enhance binding affinity and selectivity when interacting with biological receptors.
In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. The specific arrangement of substituents in 1-(2,6-dimethoxy-4-methylphenyl)cyclopropylmethanol makes it an intriguing candidate for such applications. Studies have begun to explore its potential role in modulating enzymes and receptors involved in pain perception, neurodegeneration, and inflammation. The methoxy groups, in particular, are known to influence metabolic stability and bioavailability, which are critical factors in drug design.
The compound's synthesis presents an interesting challenge due to the complexity of its structure. Advanced synthetic methodologies are being employed to achieve high yields and purity levels necessary for preclinical and clinical studies. Techniques such as palladium-catalyzed cross-coupling reactions and stereoselective synthesis are being explored to construct the cyclopropyl moiety with high precision. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the creation of complex molecular architectures.
Evaluation of the pharmacokinetic properties of 1-(2,6-dimethoxy-4-methylphenyl)cyclopropylmethanol is crucial for understanding its potential as a drug candidate. Preliminary studies have indicated promising solubility profiles and metabolic stability, which are essential for oral administration and systemic distribution. Additionally, the compound's interaction with cytochrome P450 enzymes is being thoroughly investigated to assess potential drug-drug interactions and metabolic clearance pathways.
The biological activity of 1-(2,6-dimethoxy-4-methylphenyl)cyclopropylmethanol is being scrutinized through various in vitro assays. These assays aim to identify any significant interactions with target proteins such as kinases, receptors, and ion channels. Early results have shown modest activity in certain inflammatory pathways, suggesting potential therapeutic benefits in conditions like rheumatoid arthritis or neuroinflammation. Further investigation is warranted to elucidate the exact mechanisms of action and to determine optimal dosing regimens.
The integration of computational chemistry tools has accelerated the discovery process for 1-(2,6-dimethoxy-4-methylphenyl)cyclopropylmethanol. Molecular modeling techniques are being used to predict binding affinities and optimize lead structures before experimental validation. These computational approaches not only save time but also provide valuable insights into the molecular interactions that govern pharmacological activity. The synergy between experimental chemistry and computational modeling is proving indispensable in modern drug discovery.
The future prospects for 1-(2,6-dimethoxy-4-methylphenyl)cyclopropylmethanol are promising, with several ongoing clinical trials exploring its efficacy in various therapeutic indications. As more data becomes available from preclinical studies and human trials, a clearer picture will emerge regarding its potential as a therapeutic agent. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate this promising compound into viable treatments for patients worldwide.
In conclusion, 1-(2,6-dimethoxy-4-methylphenyl)cyclopropylmethanol represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. The ongoing research into this compound underscores the importance of innovative molecular design and interdisciplinary collaboration in advancing medical science. As our understanding of its pharmacological properties continues to grow, so too does the hope for new therapeutic interventions based on this remarkable molecule.
2228853-88-9 (1-(2,6-dimethoxy-4-methylphenyl)cyclopropylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)